1. Home
  2. Product
  3. Reference Standards
  4. Dehydrobruceantin
Dehydrobruceantin Dehydrobruceantin
Brand Name: Vulcanchem
CAS No.: 53662-98-9
VCID: VC0211781
InChI: InChI=1S/C28H34O11/c1-11(2)12(3)7-17(30)39-20-22-27-10-37-28(22,25(35)36-6)23(33)19(32)21(27)26(5)9-15(29)18(31)13(4)14(26)8-16(27)38-24(20)34/h7,9,11,16,19-23,29,32-33H,8,10H2,1-6H3/b12-7+
SMILES: CC1=C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C(C)C)(C(C(C5C2(C=C(C1=O)O)C)O)O)C(=O)OC
Molecular Formula: C28H34O11
Molecular Weight: 546.6 g/mol

Dehydrobruceantin

CAS No.: 53662-98-9

Reference Standards

VCID: VC0211781

Molecular Formula: C28H34O11

Molecular Weight: 546.6 g/mol

Dehydrobruceantin - 53662-98-9

CAS No. 53662-98-9
Product Name Dehydrobruceantin
Molecular Formula C28H34O11
Molecular Weight 546.6 g/mol
IUPAC Name methyl 3-[(E)-3,4-dimethylpent-2-enoyl]oxy-11,15,16-trihydroxy-9,13-dimethyl-4,10-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadeca-8,11-diene-17-carboxylate
Standard InChI InChI=1S/C28H34O11/c1-11(2)12(3)7-17(30)39-20-22-27-10-37-28(22,25(35)36-6)23(33)19(32)21(27)26(5)9-15(29)18(31)13(4)14(26)8-16(27)38-24(20)34/h7,9,11,16,19-23,29,32-33H,8,10H2,1-6H3/b12-7+
Standard InChIKey ZLLWLVCJZCJECL-KPKJPENVSA-N
Isomeric SMILES CC1=C2CC3C45COC(C4C(C(=O)O3)OC(=O)/C=C(\C)/C(C)C)(C(C(C5C2(C=C(C1=O)O)C)O)O)C(=O)OC
SMILES CC1=C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C(C)C)(C(C(C5C2(C=C(C1=O)O)C)O)O)C(=O)OC
Canonical SMILES CC1=C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C(C)C)(C(C(C5C2(C=C(C1=O)O)C)O)O)C(=O)OC
Appearance Powder
PubChem Compound 6154064
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19